Cas no 855996-72-4 (5-Chloro-6-methyl-benzo[d]isoxazol-3-ol)

• Product Name: 5-Chloro-6-methyl-benzo[d]isoxazol-3-ol
• CAS No: 855996-72-4
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 2153301
• PubChem ID: 11275416
• Update Time: 2025-04-21

5-Chloro-6-methyl-benzo[d]isoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methyl-benzo[d]isoxazol-3-ol
• NVZQHTSFZINPQK-UHFFFAOYSA-N
• DB-358936
• SCHEMBL5514165
• 5-Chloro-6-methylbenzo[d]isoxazol-3-ol
• 5-chloro-6-methyl-1,2-benzoxazol-3-one
• 5-Chloro-6-methyl-benzo[d]isoxazol-3-ol, 95%
• 855996-72-4

• Inchi： 1S/C8H6ClNO2/c1-4-2-7-5(3-6(4)9)8(11)10-12-7/h2-3H,1H3,(H,10,11)
• InChI Key： NVZQHTSFZINPQK-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(NOC=2C=C1C)=O

Computed Properties

• Exact Mass: 183.0087061Da
• Monoisotopic Mass: 183.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų